Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate

• Molecular Formula: C10H8F2O2S
• Molecular Weight: 230.23 g/mol
• IUPAC Name: methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate
• InChI: InChI=1S/C10H8F2O2S/c1-14-10(13)4-5-15-9-6-7(11)2-3-8(9)12/h2-6H,1H3
• InChI Key: ZXPSFKVPARRZJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CSC1=C(C=CC(=C1)F)F

Description

Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate is an organic compound with the molecular formula C10H8F2O2S It is a derivative of prop-2-enoate, featuring a sulfanyl group attached to a difluorophenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate typically involves the reaction of 2,5-difluorothiophenol with methyl acrylate under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding thiol.

Substitution: The difluorophenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic reagents such as bromine or nitric acid can be used under controlled conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Brominated or nitrated derivatives of the difluorophenyl ring.

Scientific Research Applications

Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate involves its interaction with specific molecular targets. The difluorophenyl group can engage in π-π interactions with aromatic residues in proteins, while the sulfanyl group can form covalent bonds with nucleophilic sites. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(2,4-difluorophenyl)sulfanylprop-2-enoate
• Methyl 3-(2,6-difluorophenyl)sulfanylprop-2-enoate
• Methyl 3-(3,5-difluorophenyl)sulfanylprop-2-enoate

Uniqueness

Methyl 3-(2,5-difluorophenyl)sulfanylprop-2-enoate is unique due to the specific positioning of the fluorine atoms on the phenyl ring, which can influence its chemical reactivity and biological activity. The 2,5-difluoro substitution pattern may confer distinct electronic properties, making it a valuable compound for various applications.